Cas no 361481-77-8 (N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide)
N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide
- N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(N,N-dipropylsulfamoyl)benzamide
- Benzamide, N-[4-(2,4-dimethoxyphenyl)-2-thiazolyl]-4-[(dipropylamino)sulfonyl]-
- F0715-0415
- Oprea1_726207
- N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide
- 361481-77-8
- SR-01000444685
- SR-01000444685-1
- AKOS024598248
- SCHEMBL14042098
-
- Inchi: 1S/C24H29N3O5S2/c1-5-13-27(14-6-2)34(29,30)19-10-7-17(8-11-19)23(28)26-24-25-21(16-33-24)20-12-9-18(31-3)15-22(20)32-4/h7-12,15-16H,5-6,13-14H2,1-4H3,(H,25,26,28)
- InChI Key: ICDCERYFBMMYAG-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=C(OC)C=C2OC)=CS1)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1
Computed Properties
- Exact Mass: 503.15486338g/mol
- Monoisotopic Mass: 503.15486338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.272±0.06 g/cm3(Predicted)
- pka: 6.53±0.50(Predicted)
N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0715-0415-2μmol |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-5μmol |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-10μmol |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-20μmol |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-1mg |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-2mg |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-3mg |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-4mg |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-5mg |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0715-0415-10mg |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
361481-77-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide
N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide (CAS No. 361481-77-8): An Overview
N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide (CAS No. 361481-77-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, a benzamide moiety, and multiple substituents such as dimethoxyphenyl and dipropylsulfamoyl groups. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.
The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the thiazole ring in N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide suggests that this compound may exhibit similar biological activities, making it a valuable target for drug discovery.
The benzamide moiety is another key structural feature of this compound. Benzamides are widely used in medicinal chemistry due to their ability to modulate various biological processes. They are known to interact with specific protein targets, such as enzymes and receptors, and can be designed to have selective binding properties. In the context of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide, the benzamide group likely plays a crucial role in determining its pharmacological profile.
The dimethoxyphenyl substituent is an aromatic group with two methoxy groups attached to the phenyl ring. Methoxy groups are electron-donating substituents that can influence the electronic properties of the molecule. In medicinal chemistry, dimethoxyphenyl groups are often used to enhance the lipophilicity and bioavailability of compounds. This feature may contribute to the improved pharmacokinetic properties of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide.
The dipropylsulfamoyl group is a sulfonamide derivative with two propyl substituents. Sulfonamides are well-known for their antimicrobial properties and have been widely used in medicine for decades. The presence of this group in N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide suggests that it may possess antimicrobial activity or other related biological effects. Additionally, the dipropyl substitution may enhance the solubility and stability of the compound.
Recent studies have highlighted the potential therapeutic applications of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide in various disease models. For instance, research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, preliminary studies have indicated that N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide may have antitumor effects by inducing apoptosis in cancer cells. In vitro experiments have demonstrated that this compound can selectively target cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Ongoing research is focused on elucidating the mechanisms underlying these effects and optimizing the compound's structure for improved efficacy.
In addition to its biological activities, N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide has been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.
However, despite its promising profile, further research is needed to fully understand the safety and efficacy of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide in humans. Clinical trials are currently underway to evaluate its therapeutic potential in various disease conditions. These trials will provide valuable insights into the compound's safety profile and optimal dosing regimens.
In conclusion, N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide (CAS No. 361481-77-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing therapeutic options for various diseases.
361481-77-8 (N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)